2-[(5-Bromo-2-fluorophenyl)amino]butanamide

• Molecular Formula: C10H12BrFN2O
• Molecular Weight: 275.12 g/mol
• IUPAC Name: 2-(5-bromo-2-fluoroanilino)butanamide
• InChI: InChI=1S/C10H12BrFN2O/c1-2-8(10(13)15)14-9-5-6(11)3-4-7(9)12/h3-5,8,14H,2H2,1H3,(H2,13,15)
• InChI Key: NHCDAVHGCBPGBR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N)NC1=C(C=CC(=C1)Br)F

Description

2-[(5-Bromo-2-fluorophenyl)amino]butanamide is a synthetic organic compound featuring a butanamide backbone substituted with a 5-bromo-2-fluoroaniline moiety. The bromine and fluorine atoms on the aromatic ring may enhance electronic effects and participate in halogen bonding, while the butanamide chain provides conformational flexibility for molecular interactions.

Preparation Methods

The synthesis of 2-((5-Bromo-2-fluorophenyl)amino)butanamide typically involves the reaction of 5-bromo-2-fluoroaniline with butanoyl chloride under appropriate conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The product is then purified using standard techniques such as recrystallization or column chromatography .

Chemical Reactions Analysis

2-((5-Bromo-2-fluorophenyl)amino)butanamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield reduced amine derivatives.

Substitution: The bromine and fluorine atoms on the phenyl ring can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Scientific Research Applications

2-((5-Bromo-2-fluorophenyl)amino)butanamide has several applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound can be used in the study of enzyme inhibition and protein-ligand interactions.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-((5-Bromo-2-fluorophenyl)amino)butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The presence of bromine and fluorine atoms can enhance its binding affinity to these targets, leading to the modulation of biological pathways. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects and Backbone Variations

The compound’s structural analogs differ in backbone length, substituent groups, and halogen placement, leading to distinct physicochemical and biological properties. Key comparisons are summarized below:

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight	Key Features	Reference
2-[(5-Bromo-2-fluorophenyl)methylamino]-acetamide	C₉H₁₀BrFN₂O	261.09	Shorter acetamide backbone; methylamino group
(2R)-2-[[[(1S,2S)-2-Aminocyclohexyl]amino]thioxomethyl]amino]-N,3,3-trimethyl-N-(phenylmethyl)butanamide	C₂₁H₃₄N₄OS	390.58	Thioxo group; cyclohexyl substituent
2,2,3,3,4,4,4-Heptafluorobutanamide	C₄H₂F₇NO	213.06	Aliphatic fluorination; high lipophilicity
5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide	C₁₄H₁₁BrFNO₂	324.15	Rigid benzamide backbone; methoxy group

Key Observations:

Backbone Flexibility: The butanamide chain in the target compound offers greater conformational flexibility compared to the rigid benzamide backbone in 5-bromo-2-fluoro-N-(2-methoxyphenyl)benzamide . This flexibility may improve binding to dynamic biological targets.

Halogen Effects :

• The bromine and fluorine atoms on the aromatic ring of the target compound contrast with the aliphatic fluorination in 2,2,3,3,4,4,4-heptafluorobutanamide . Aromatic halogens are more likely to engage in π-π stacking or halogen bonding, whereas aliphatic fluorination enhances metabolic stability.

Functional Group Diversity :

• The thioxo (-C=S) group in the cyclohexyl-substituted butanamide introduces sulfur-mediated interactions, which are absent in the target compound.
• The methoxy group in the benzamide analog increases solubility but reduces steric bulk compared to the bromo-fluoro substituents.

Physicochemical and Pharmacokinetic Implications

• Molecular Weight :
  The target compound’s molecular weight (inferred to be ~290–300 g/mol, based on analogs) positions it within the "drug-like" range, similar to the acetamide derivative (261.09 g/mol) but lighter than the benzamide analog (324.15 g/mol) .
• Lipophilicity : Fluorination in 2,2,3,3,4,4,4-heptafluorobutanamide drastically increases logP (lipophilicity), whereas the target compound’s aromatic halogens balance polarity and membrane permeability.